Cas no 886761-71-3 (3-Fluoro-4-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 3-Fluoro-4-(trifluoromethoxy)phenylacetonitrile
• CAS No: 886761-71-3
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• MDL: MFCD06660344
• CID: 3142881
• PubChem ID: 17999358
• Update Time: 2025-04-21

3-Fluoro-4-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethoxy)phenylacetonitrile
• CS-0330562
• 2-[3-FLUORO-4-(TRIFLUOROMETHOXY)PHENYL]ACETONITRILE
• 886761-71-3
• AKOS015956783
• DTXSID401239333
• MIDNSRCOEGRXAX-UHFFFAOYSA-N
• JS-4515
• G89439
• 3-Fluoro-4-(trifluoromethoxy)benzeneacetonitrile
• 2-(3-Fluoro-4-(trifluoromethoxy)phenyl)acetonitrile
• MFCD06660344
• SCHEMBL4189596

• MDL： MFCD06660344
• Inchi： 1S/C9H5F4NO/c10-7-5-6(3-4-14)1-2-8(7)15-9(11,12)13/h1-2,5H,3H2
• InChI Key： MIDNSRCOEGRXAX-UHFFFAOYSA-N
• SMILES： FC1C=C(CC#N)C=CC=1OC(F)(F)F

Computed Properties

• Exact Mass: 219.03072643Da
• Monoisotopic Mass: 219.03072643Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33Ų